(R)-1-(p-Tolyl)ethanamine hydrochloride
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Description
“®-1-(p-Tolyl)ethanamine hydrochloride” is an organic compound with the molecular formula C9H14ClN . It is also known by other names such as “®-1-(4-Methylphenyl)ethylamine hydrochloride” and "®-(+)-1-(4-Methylphenyl)ethylamine hydrochloride" . The compound is related to toluene, a common organic solvent .
Scientific Research Applications
Chemical Compound Analysis and Environmental Impact
Environmental Toxicology and Pharmacology : Studies on chemicals like DDT and DDE, which act as endocrine disruptors in humans and wildlife, emphasize the critical need for understanding the environmental impact and toxicological effects of chemical compounds. Research in this area could explore the potential environmental and biological interactions of "(R)-1-(p-Tolyl)ethanamine hydrochloride" (M. Burgos-Aceves et al., 2021).
Chemical Recycling and Sustainability
Macromolecular Materials and Engineering : Investigations into the chemical recycling of materials, such as poly(ethylene terephthalate) (PET), highlight the growing importance of sustainable practices in handling synthetic materials. Research could be directed towards evaluating "(R)-1-(p-Tolyl)ethanamine hydrochloride" for similar applications in sustainability and recycling processes (G. Karayannidis & D. Achilias, 2007).
Advanced Material Development
International Journal of Biological Macromolecules : The modification of materials like hyaluronic acid for biomedical applications serves as a prime example of how chemical compounds are crucial in developing new materials for medical and technological applications. Research might explore how "(R)-1-(p-Tolyl)ethanamine hydrochloride" can be used in the development or modification of materials for specific biomedical applications (S. Tiwari & P. Bahadur, 2019).
Hydrophilic Interaction Chromatography
Analytica Chimica Acta : The study of hydrophilic interaction chromatography (HILIC) for the separation of polar, weakly acidic, or basic samples underscores the versatility and importance of analytical methods in chemical research. Exploring the role of "(R)-1-(p-Tolyl)ethanamine hydrochloride" in enhancing chromatographic techniques could be a valuable area of study (P. Jandera, 2011).
Hydrogen Production from Bio-Ethanol
International Journal of Hydrogen Energy : Research into hydrogen production from bio-ethanol reforming presents an example of the potential applications of chemical compounds in renewable energy technologies. Investigating the catalytic properties of "(R)-1-(p-Tolyl)ethanamine hydrochloride" in such processes could contribute to advancements in sustainable energy production (M. Ni, D. Leung, & M. Leung, 2007).
properties
IUPAC Name |
(1R)-1-(4-methylphenyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N.ClH/c1-7-3-5-9(6-4-7)8(2)10;/h3-6,8H,10H2,1-2H3;1H/t8-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDWBCLYSNFCQGQ-DDWIOCJRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H](C)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(p-Tolyl)ethanamine hydrochloride |
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